6-(3-(Trimethylsilyl)phenyl)picolinaldehyde

• Molecular Formula: C15H17NOSi
• Molecular Weight: 255.39 g/mol
• IUPAC Name: 6-(3-trimethylsilylphenyl)pyridine-2-carbaldehyde
• InChI: InChI=1S/C15H17NOSi/c1-18(2,3)14-8-4-6-12(10-14)15-9-5-7-13(11-17)16-15/h4-11H,1-3H3
• InChI Key: XFQZYMASFQXGOO-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1=CC=CC(=C1)C2=CC=CC(=N2)C=O

Description

6-(3-(Trimethylsilyl)phenyl)picolinaldehyde is a useful research compound. Its molecular formula is C15H17NOSi and its molecular weight is 255.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-bromopicolinaldehyde (1.00 g, 5.38 mmol) in dioxane (25 mL) at ambient temperature was added 3-trimethylsilylphenylboronic acid (1.04 g, 5.38 mmol), cesium carbonate (2.7 mL, 5.4 mmol) and 1,1′-bis(diphenylphosphino)ferrocene-palladium(II)dichloride dichloromethane complex (0.088 g, 0.11 mmol). The solution was degassed (3× vacuum/purge N2) and heated to 80° C. overnight. The mixture was cooled to room temperature and partioned between water and CH2Cl2. The organic phase concentrated and purified by chromatography (10% EtOAc:hexanes) to provide 1.18 g (86%) of the title compound. MS (DCI30 ) m/z 256 (M+H).